6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C16H13ClN2OS/c17-12-6-7-14-13(10-12)15(20)19(16(21)18-14)9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,21)
• InChI Key: TVTBXFIBTDMWCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(C=CC(=C3)Cl)NC2=S
• Molecular Formula: C16H13ClN2OS
• DSSTOX Substance ID: DTXSID601162106
• Molecular Weight: 316.8 g/mol
• CAS RN: 29745-30-0

Description

6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, also known as 6-CPSQ, is a synthetic organic compound that is used in various scientific research applications. It is a heterocyclic compound, with a quinazolinone core and a chloro-substituted phenyl ring. The compound is a versatile reagent that has been used in a variety of organic synthesis reactions and has also been studied for its biochemical and physiological effects.

Scientific Research Applications

6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been used in a variety of scientific research applications, such as organic synthesis and drug discovery. In organic synthesis, the compound has been used as a reagent to synthesize various compounds, such as 5-chloro-2-phenyl-1,2,3,4-tetrahydroquinazolin-4-one, and as a catalyst for the synthesis of various organic compounds, such as 2-amino-4-chlorophenol. In drug discovery, 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been used as an inhibitor of several enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

Mechanism of Action

The mechanism of action of 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as COX-2 and 5-LOX. The compound binds to the active sites of these enzymes, blocking their activity and preventing the formation of their respective products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one are not yet fully understood. However, studies have shown that the compound has anti-inflammatory and analgesic effects in animal models. In addition, 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been shown to reduce the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

The main advantage of 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one for lab experiments is its versatility. The compound can be used in a variety of organic synthesis reactions and can also be used as an inhibitor of various enzymes. However, the compound has several limitations. For example, it is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, the compound is sensitive to light and air, so it must be stored in a dark, airtight container.

Future Directions

The potential future directions for 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one include further research into its biochemical and physiological effects, as well as its potential use as a drug. Additional research could be conducted to explore the compound’s potential as an inhibitor of other enzymes, such as matrix metalloproteinases (MMPs). In addition, further research could be conducted to investigate the potential therapeutic effects of 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, such as its ability to reduce inflammation and pain. Finally, the compound could be studied for its potential use as a drug, either alone or in combination with other compounds.

Synthesis Methods

The synthesis of 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one can be achieved through a two-step process. The first step involves the reaction of 2-chloro-3-phenyl-1,4-dihydroquinazoline with ethanesulfonyl chloride in the presence of a base, such as sodium hydroxide. This reaction results in the formation of 2-chloro-3-(2-phenylethyl)-1,4-dihydroquinazoline. The second step involves the reaction of the intermediate compound with thionyl chloride, forming 6-chloro-3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one.